Cas no 124613-91-8 (b-D-Glucopyranoside,5-bromo-1H-indol-3-yl 4-O-b-D-glucopyranosyl-)

• Product Name: b-D-Glucopyranoside,5-bromo-1H-indol-3-yl 4-O-b-D-glucopyranosyl-
• CAS No: 124613-91-8
• MF: C₂₀H₂₆BrNO₁₁
• MW: 536.324546337128
• CID: 216394
• PubChem ID: 130226
• Update Time: 2025-04-19

b-D-Glucopyranoside,5-bromo-1H-indol-3-yl 4-O-b-D-glucopyranosyl- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,5-bromo-1H-indol-3-yl 4-O-b-D-glucopyranosyl-
• 5-bromo-1H-indol-3-yl 4-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
• 5-Bromoindoxyl-beta-cellobioside
• beta-D-Glucopyranoside, 5-bromo-1H-indol-3-yl 4-O-beta-D-glucopyranosyl-
• Bri-cellobioside
• 124613-91-8
• 5-Bromo-1H-indol-3-yl 4-O-hexopyranosylhexopyranoside
• (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-6-[(5-bromo-1H-indol-3-yl)oxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• DTXSID30924881

• Inchi： 1S/C20H26BrNO11/c21-7-1-2-9-8(3-7)10(4-22-9)30-19-17(29)15(27)18(12(6-24)32-19)33-20-16(28)14(26)13(25)11(5-23)31-20/h1-4,11-20,22-29H,5-6H2/t11-,12-,13-,14+,15-,16-,17-,18-,19-,20+/m1/s1
• InChI Key： IKBQYGJTUJRMFW-NQXZFOFXSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 534.06105
• Monoisotopic Mass: 535.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 194Ų

Experimental Properties

• Density: 1.87
• Boiling Point: 847.5°Cat760mmHg
• Flash Point: 466.4°C
• Refractive Index: 1.734
• PSA: 191.42